Cas no 2227845-66-9 ((2R)-4-(5-bromopyridin-3-yl)butan-2-amine)

• Product Name: (2R)-4-(5-bromopyridin-3-yl)butan-2-amine
• CAS No: 2227845-66-9
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6187030
• PubChem ID: 165687228
• Update Time: 2025-06-19

(2R)-4-(5-bromopyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-bromopyridin-3-yl)butan-2-amine
• 2227845-66-9
• EN300-1907666

• Inchi： 1S/C9H13BrN2/c1-7(11)2-3-8-4-9(10)6-12-5-8/h4-7H,2-3,11H2,1H3/t7-/m1/s1
• InChI Key： LGKIPNKZBZRHHX-SSDOTTSWSA-N
• SMILES： BrC1=CN=CC(=C1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-4-(5-bromopyridin-3-yl)butan-2-amine

Introduction to (2R)-4-(5-bromopyridin-3-yl)butan-2-amine (CAS No. 2227845-66-9)

(2R)-4-(5-bromopyridin-3-yl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227845-66-9, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a chiral center at the 2-position and the combination of a brominated pyridine moiety with an amine-functionalized butyl chain make it a versatile building block for synthetic chemists and medicinal researchers.

The structural features of (2R)-4-(5-bromopyridin-3-yl)butan-2-amine contribute to its reactivity and utility in various chemical transformations. The bromine atom at the 5-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. Meanwhile, the amine group at the 4-position can engage in hydrogen bonding interactions, enhancing its solubility and bioavailability in biological systems.

In recent years, there has been a surge in research focusing on the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer. The< strong>5-bromopyridin-3-yl moiety is particularly interesting because it is commonly found in bioactive molecules that interact with specific biological targets. For instance, pyridine-based compounds have shown promise in modulating enzyme activity and receptor binding, making them valuable candidates for drug discovery. The chiral center at the 2-position further adds to the compound's complexity, allowing for the exploration of enantiomeric effects that can significantly influence pharmacological outcomes.

Current research highlights the use of (2R)-4-(5-bromopyridin-3-yl)butan-2-amine as a key intermediate in synthesizing small-molecule inhibitors. These inhibitors are designed to disrupt pathogenic processes by targeting essential cellular pathways. For example, studies have demonstrated its role in developing kinase inhibitors, which are critical for treating cancers by inhibiting aberrant signaling pathways. Additionally, the compound's ability to form stable complexes with other molecules makes it a candidate for drug delivery systems, where it can enhance the bioavailability and targeted action of therapeutic agents.

The synthesis of (2R)-4-(5-bromopyridin-3-yl)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced techniques such as asymmetric hydrogenation and chiral resolution are often employed to isolate the desired enantiomer. The availability of this compound in high purity from reliable suppliers ensures that researchers can conduct experiments with confidence, knowing that impurities do not interfere with their biological assays.

From a medicinal chemistry perspective, the< strong>5-bromopyridin-3-yl group is known for its ability to penetrate biological membranes due to its lipophilic nature. This property is advantageous when designing drugs intended for systemic delivery. Furthermore, the butan-2-amino moiety can be modified further to introduce additional functional groups that enhance pharmacokinetic properties such as metabolic stability and oral bioavailability. Such modifications are crucial for translating preclinical findings into viable clinical candidates.

In conclusion, (2R)-4-(5-bromopyridin-3-yl)butan-2-amine (CAS No. 2227845-66-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in advancing drug discovery and development pipelines.